Cas no 2680728-68-9 (benzyl N-{6-(hydroxymethyl)-5-methyl-8-oxa-5-azaspiro3.5nonan-6-ylmethyl}carbamate)

• Product Name: benzyl N-{6-(hydroxymethyl)-5-methyl-8-oxa-5-azaspiro3.5nonan-6-ylmethyl}carbamate
• CAS No: 2680728-68-9
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• CID: 5626975
• PubChem ID: 165932200
• Update Time: 2025-06-15

benzyl N-{6-(hydroxymethyl)-5-methyl-8-oxa-5-azaspiro3.5nonan-6-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296203
• benzyl N-{[6-(hydroxymethyl)-5-methyl-8-oxa-5-azaspiro[3.5]nonan-6-yl]methyl}carbamate
• 2680728-68-9
• benzyl N-{6-(hydroxymethyl)-5-methyl-8-oxa-5-azaspiro3.5nonan-6-ylmethyl}carbamate

• Inchi： 1S/C18H26N2O4/c1-20-17(8-5-9-17)13-23-14-18(20,12-21)11-19-16(22)24-10-15-6-3-2-4-7-15/h2-4,6-7,21H,5,8-14H2,1H3,(H,19,22)
• InChI Key： HHNUGZNZOLMDPK-UHFFFAOYSA-N
• SMILES： O1CC(CO)(CNC(=O)OCC2C=CC=CC=2)N(C)C2(C1)CCC2

Computed Properties

• Exact Mass: 334.18925731g/mol
• Monoisotopic Mass: 334.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71Ų

Additional information on benzyl N-{6-(hydroxymethyl)-5-methyl-8-oxa-5-azaspiro3.5nonan-6-ylmethyl}carbamate

Research Brief on Benzyl N-{6-(hydroxymethyl)-5-methyl-8-oxa-5-azaspiro[3.5]nonan-6-ylmethyl}carbamate (CAS: 2680728-68-9)

Benzyl N-{6-(hydroxymethyl)-5-methyl-8-oxa-5-azaspiro[3.5]nonan-6-ylmethyl}carbamate (CAS: 2680728-68-9) is a novel spirocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique spiro[3.5]nonane core, has shown promising potential as a building block for the development of new therapeutic agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeting specific enzymes or receptors involved in disease pathways.

The synthesis of benzyl N-{6-(hydroxymethyl)-5-methyl-8-oxa-5-azaspiro[3.5]nonan-6-ylmethyl}carbamate involves a multi-step process that includes the construction of the spirocyclic scaffold followed by functionalization with the carbamate group. Researchers have optimized the synthetic route to improve yield and purity, which is critical for subsequent biological testing. The compound's structural features, such as the hydroxymethyl and carbamate groups, make it a versatile intermediate for further derivatization, enabling the exploration of structure-activity relationships (SAR) in drug discovery.

Recent pharmacological studies have investigated the compound's potential as an inhibitor of key enzymes, such as proteases or kinases, which are often implicated in cancer and inflammatory diseases. Preliminary in vitro assays have demonstrated moderate inhibitory activity, suggesting that further modifications to the core structure could enhance potency and selectivity. Additionally, the compound's spirocyclic architecture offers advantages in terms of metabolic stability and bioavailability, which are critical factors in drug development.

In summary, benzyl N-{6-(hydroxymethyl)-5-methyl-8-oxa-5-azaspiro[3.5]nonan-6-ylmethyl}carbamate represents a promising scaffold for the design of new therapeutic agents. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and explore its potential applications in treating various diseases. The compound's unique structural features and synthetic accessibility position it as a valuable tool in medicinal chemistry and chemical biology research.